Cas no 2680678-39-9 (2-bromo-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid)

• Product Name: 2-bromo-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid
• CAS No: 2680678-39-9
• MF: C₁₁H₁₀BrNO₄
• MW: 300.105402469635
• CID: 5632992
• PubChem ID: 165924945
• Update Time: 2025-06-08

2-bromo-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
• EN300-28290158
• 2680678-39-9
• 2-bromo-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

• Inchi： 1S/C11H10BrNO4/c1-2-5-17-11(16)13-7-3-4-8(10(14)15)9(12)6-7/h2-4,6H,1,5H2,(H,13,16)(H,14,15)
• InChI Key： LVEMBULALCZDIO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(=O)O)NC(=O)OCC=C

Computed Properties

• Exact Mass: 298.97932g/mol
• Monoisotopic Mass: 298.97932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-bromo-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

Introduction to 2-bromo-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS No. 2680678-39-9)

2-bromo-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid, identified by its Chemical Abstracts Service (CAS) number 2680678-39-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of aryl carboxylic acids with functional groups that make it a versatile intermediate in the development of novel therapeutic agents. The presence of both bromine and ester functionalities in its molecular structure endows it with unique reactivity, making it a valuable building block for medicinal chemists exploring new drug candidates.

The molecular structure of 2-bromo-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid consists of a benzoic acid core substituted at the 2-position with a bromine atom and at the 4-position with an amino group that is further derivatized into an ester. This specific arrangement of functional groups allows for diverse chemical transformations, including nucleophilic aromatic substitution, condensation reactions, and coupling reactions, which are pivotal in constructing more complex molecules. The compound's ability to participate in such reactions makes it particularly useful in the synthesis of protease inhibitors, kinase inhibitors, and other biologically active molecules.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various therapeutic pathways. Among these, inhibitors of proteases and kinases have been extensively studied due to their critical roles in numerous disease mechanisms, including cancer and inflammatory disorders. 2-bromo-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid has emerged as a key intermediate in the synthesis of potent inhibitors for these targets. For instance, derivatives of this compound have been explored as inhibitors of matrix metalloproteinases (MMPs), which are enzymes involved in tissue degradation and have implications in cancer metastasis and wound healing.

One of the most compelling aspects of 2-bromo-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid is its utility in constructing peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. The bromine atom at the 2-position provides a handle for cross-coupling reactions, such as Suzuki-Miyaura coupling, which allows for the introduction of aryl groups at various positions along the molecule. This flexibility is crucial for optimizing binding affinity and selectivity against biological targets. Additionally, the ester functionality can be hydrolyzed to yield a free carboxylic acid group, enabling further derivatization into amides or other pharmacophores.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug discovery. Heterocycles are known for their broad range of biological activities and structural diversity, making them ideal candidates for developing new therapeutics. 2-bromo-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid can be incorporated into heterocyclic frameworks through various synthetic strategies, such as cyclization reactions or nucleophilic substitution at the brominated aromatic ring. These strategies have led to the discovery of novel compounds with potential applications in treating neurological disorders, infectious diseases, and metabolic syndromes.

Recent advances in computational chemistry have further enhanced the utility of 2-bromo-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid as a scaffold for drug design. Molecular modeling techniques, such as molecular dynamics simulations and quantum mechanical calculations, have enabled researchers to predict the binding modes and interactions between this compound and its target proteins. These predictions guide synthetic efforts by identifying key residues critical for binding affinity and selectivity. As a result, 2-bromo-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid has become an indispensable tool in high-throughput screening (HTS) campaigns aimed at identifying lead compounds for drug development.

The role of 2-bromo-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid extends beyond its use as an intermediate in synthesizing drug candidates. It has also been employed in materials science applications, particularly in the development of organic electronic materials such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The conjugated system present in its structure allows for efficient charge transport properties, which are essential for these applications. Researchers have explored derivatives of this compound to optimize light emission efficiency and charge mobility, contributing to advancements in flexible electronics and sustainable energy technologies.

In conclusion,2-bromo-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS No. 2680678-39-9) is a multifunctional compound with significant potential in pharmaceutical chemistry and materials science. Its unique structural features enable diverse synthetic transformations, making it a valuable intermediate for developing novel therapeutic agents targeting various diseases. Additionally, its applications in organic electronics highlight its versatility beyond traditional pharmaceutical uses. As research continues to uncover new applications for this compound,2-bromo-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid is poised to play an increasingly important role in both academic research and industrial development.